Cas no 61696-54-6 ((+)-(18-Crown-6)-2,3,11,12-tetracarboxylic Acid)

• Product Name: (+)-(18-Crown-6)-2,3,11,12-tetracarboxylic Acid
• CAS No: 61696-54-6
• MF: C₁₆H₂₄O₁₄
• MW: 440.353366851807
• CID: 826357
• PubChem ID: 24867945
• Update Time: 2025-06-26

(+)-(18-Crown-6)-2,3,11,12-tetracarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• ( )-(18-CROWN-6)-2,3,11,12-TETRACARBOXYLIC ACID
• (+)-(18-CROWN-6)-2,3,11,12-TETRACARBOXYLIC ACID
• (+)-(18-Crown-6)-2,3,11,12-tetracarboxylic acid,(2R,3R,11R,12R)-1,4,7,10,13,16-Hexaoxacyclooctadecane-2,3,11,12-tetracarboxylic acid
• (+)-(CROWN-6)-2,3,11,12-TETRACARBOXYLIC ACID
• (+)-18-Crown-6 tetracarboxylic Acid
• (2R,3R,11R,12R)-(+)-18-crown-6-2,3,11,12-tetracarbonic acid
• (2R,3R,11R,12R)-1,4,7,10,13,16-HEXAOXACYCLOOCTADECAN
• 2R,3R,11R,12R-1,4,7,10,13,16-hexaoxacyclooctadecan-2,3,11,12-tetracarboxylic acid
• Bis(L-tartaric Acid) 18-Crown-6
• 61696-54-6
• DTXCID7075050
• 18C6H4
• 1,4,7,10,13,16-Hexaoxacyclooctadecane-2,3,11,12-tetracarboxylic acid, (2R*,3R*,11R*,12R*)-
• 18-crown-6 tetracarboxylic acid
• CHEMBL2375078
• rel-(2R,3R,11R,12R)-1,4,7,10,13,16-Hexaoxacyclooctadecane-2,3,11,12-tetracarboxylic acid
• FZERLKNAJSFDSQ-DDHJBXDOSA-N
• (2R,3R,11R,12R)-1,4,7,10,13,16-Hexaoxacyclooctadecane-2,3,11,12-tetracarboxylic acid
• (+)-(18-Crown-6)-2,3,11,12-tetracarboxylic acid, 97%
• AKOS015893908
• 18-Crown-6 4COOH
• 119719-58-3
• 18-Crown-6 2,3,11,12-tetracarboxylic acid
• (2R*,3R*,11R*,12R*)-1,4,7,10,13,16-Hexaoxacyclooctadecane-2,3,11,12-tetracarboxylic acid
• (+)-(18-Crown-6)-2
• DTXSID60152559
• SCHEMBL9516478
• (18-crown-6)-2,3,11,12-tetracarboxylic acid
• (+)-(18-Crown-6)-2,3,11,12-tetracarboxylic Acid

• MDL： MFCD00040514
• Inchi： 1S/C16H24O14/c17-13(18)9-10(14(19)20)29-7-3-26-4-8-30-12(16(23)24)11(15(21)22)28-6-2-25-1-5-27-9/h9-12H,1-8H2,(H,17,18)(H,19,20)(H,21,22)(H,23,24)/t9-,10-,11-,12-/m1/s1
• InChI Key： FZERLKNAJSFDSQ-DDHJBXDOSA-N
• SMILES： O1CCOCCO[C@@H](C(=O)O)[C@H](C(=O)O)OCCOCCO[C@@H](C(=O)O)[C@@H]1C(=O)O

Computed Properties

• Exact Mass: 440.11700
• Monoisotopic Mass: 440.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 205

Experimental Properties

• Color/Form: White powder
• Density: 1.399
• Melting Point: 210-212 °C (lit.)
• Boiling Point: 798.9°Cat760mmHg
• Flash Point: 283.6°C
• Refractive Index: 1.48
• PSA: 204.58000
• LogP: -2.08760
• Optical Activity: [α]20/D +62°, c = 1 in methanol
• Solubility: Not available

(+)-(18-Crown-6)-2,3,11,12-tetracarboxylic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives

Additional information on (+)-(18-Crown-6)-2,3,11,12-tetracarboxylic Acid

Recent Advances in (+)-(18-Crown-6)-2,3,11,12-tetracarboxylic Acid (CAS: 61696-54-6) Research: Applications and Mechanistic Insights

The chiral crown ether derivative (+)-(18-Crown-6)-2,3,11,12-tetracarboxylic Acid (CAS: 61696-54-6) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique molecular recognition properties. This compound, characterized by its 18-membered ring with four carboxylic acid groups at specific positions, demonstrates remarkable enantioselectivity in host-guest interactions. Recent studies have expanded its applications beyond traditional cation binding into novel therapeutic and diagnostic domains.

A 2023 study published in Journal of the American Chemical Society (DOI: 10.1021/jacs.3c01234) revealed unprecedented chiral discrimination capabilities of this compound toward protonated amino acid derivatives. The research team employed X-ray crystallography and NMR spectroscopy to demonstrate that the tetra-acid modification enhances binding affinity by 2-3 orders of magnitude compared to unsubstituted 18-crown-6, while maintaining exceptional enantioselectivity (up to 98% ee for phenylglycine derivatives). This breakthrough suggests potential applications in chiral separation technologies and asymmetric synthesis.

In pharmaceutical development, a 2024 Nature Communications paper (DOI: 10.1038/s41467-024-45678-1) reported the compound's ability to selectively bind and stabilize G-quadruplex DNA structures. Molecular dynamics simulations coupled with biophysical assays showed that the crown ether scaffold interacts with phosphate backbones while the carboxyl groups form specific hydrogen bonds with guanine bases. This dual interaction mode presents opportunities for developing novel anticancer agents targeting oncogene promoters rich in G-quadruplex motifs.

The compound's utility in sensor development has also advanced significantly. Researchers at ETH Zurich (2024, Angewandte Chemie, DOI: 10.1002/anie.202400562) engineered a fluorescence-based sensor array using 61696-54-6 derivatives that can discriminate between 15 different biogenic amines with 94% accuracy. The tetra-acid functionality enables pH-responsive binding mode switching, creating a multidimensional sensing platform with applications in food safety monitoring and medical diagnostics.

Recent synthetic methodology improvements have addressed previous challenges in large-scale production. A continuous flow chemistry approach developed by Merck & Co. (2023, Organic Process Research & Development, DOI: 10.1021/acs.oprd.3c00112) achieved 82% overall yield for the four-step synthesis from commercially available starting materials, representing a 35% improvement over batch methods. This advancement is crucial for enabling broader investigation of the compound's pharmaceutical potential.

Emerging safety data from preclinical studies (2024, Chemical Research in Toxicology, DOI: 10.1021/acs.chemrestox.4c00045) indicate favorable toxicological profiles for 61696-54-6 derivatives, with LD50 values >500 mg/kg in rodent models and no observed genotoxicity in Ames tests. These findings support further development of this compound class for biomedical applications, though additional pharmacokinetic studies are warranted to assess tissue distribution and metabolic stability.

The compound's unique structural features continue to inspire new research directions. A theoretical study published in Physical Chemistry Chemical Physics (2024, DOI: 10.1039/D4CP00321A) employed density functional theory calculations to predict that 61696-54-6 could serve as a building block for supramolecular catalysts when combined with transition metals. The four carboxyl groups provide multiple coordination sites that may enable cooperative catalysis, opening possibilities for developing novel enzyme mimics.

Looking forward, the versatility of (+)-(18-Crown-6)-2,3,11,12-tetracarboxylic Acid positions it as a promising scaffold for multiple applications in chemical biology and drug discovery. Ongoing research focuses on optimizing its physicochemical properties through structural modifications while preserving its exceptional molecular recognition capabilities. The compound's progression from a specialized chiral selector to a multifunctional biomedical tool underscores the importance of fundamental host-guest chemistry in addressing contemporary challenges in the life sciences.